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Compound of Interest

Compound Name: 2-ETHOXYSULFONYLETHANOL

Cat. No.: B1329904

Introduction

2-Ethoxysulfonylethanol, with the chemical formula C4H1004S, is a bifunctional organic
molecule belonging to the class of sulfonate esters.[1][2] Its structure, featuring a primary
alcohol and an ethoxy sulfonyl group, imparts a unique combination of reactivity and physical
properties, making it a valuable intermediate in various synthetic applications.[2] This guide
provides a comprehensive overview of 2-Ethoxysulfonylethanol, from its likely historical
synthetic origins to its modern applications, offering insights for researchers and professionals
in drug development and chemical synthesis.

I. Chemical Identity and Physicochemical Properties

2-Ethoxysulfonylethanol, also known as ethyl 2-hydroxyethanesulfonate or ethyl isethionate,
possesses a molecular weight of 154.18 g/mol .[1][2] The presence of both a hydroxyl group
and a sulfonate ester functionality contributes to its solubility in polar organic solvents and
water.
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Property Value Source
Chemical Formula CaH1004S [1112]
Molecular Weight 154.18 g/mol [1]
IUPAC Name 2-(ethoxysulfonyl)ethan-1-ol
Ethyl 2-
Synonyms hydroxyethanesulfonate, Ethyl [1]
isethionate
CAS Number 58337-44-3 [1]
Density ~1.29 g/cm?3 (estimated) [1]

N ) 315.2 °C at 760 mmHg
Boiling Point . [1]
(estimated)

Flash Point 144.4 °C (estimated) [1]

Il. Historical Context of Discovery and Synthesis

While a singular "discovery" of 2-Ethoxysulfonylethanol is not prominently documented, its
conceptualization and synthesis can be understood within the broader historical development
of sulfonate chemistry. The foundational reactions for creating its core components have been
known for over a century.

The synthesis of the parent acid, 2-hydroxyethanesulfonic acid (isethionic acid), is attributed to
Heinrich Gustav Magnus in 1833, who prepared it by reacting solid sulfur trioxide with ethanol.
[3] Early methods for preparing isethionic acid and its salts often involved harsh reagents like
sulfur trioxide.[4] The development of sulfonamides as antibacterial agents in the 1930s,
stemming from the discovery of Prontosil, spurred significant interest in organosulfur
compounds and their synthesis.[5][6][7]

The synthesis of sulfonate esters, in general, has been a fundamental transformation in organic
chemistry.[8][9] Given this historical context, the preparation of 2-Ethoxysulfonylethanol
would have been a logical extension of established esterification and sulfonation reactions.
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Caption: Probable historical context for the synthesis of 2-Ethoxysulfonylethanol.

lll. Modern Synthetic Methodologies

The synthesis of 2-Ethoxysulfonylethanol can be achieved through several modern organic
chemistry pathways. The choice of method often depends on the availability of starting
materials and desired scale.

A. Esterification of 2-Hydroxyethanesulfonic Acid

This is a direct and logical approach.
Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, dissolve 2-hydroxyethanesulfonic acid in an excess of absolute ethanol.

o Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic
acid.

e Reaction: Heat the mixture to reflux. The water formed during the esterification is
azeotropically removed with ethanol and collected in the Dean-Stark trap.
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e Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Workup: Once the reaction is complete, cool the mixture and neutralize the acid catalyst with
a mild base (e.g., sodium bicarbonate solution).

 Purification: Remove the ethanol under reduced pressure. The resulting crude product can
be purified by vacuum distillation or column chromatography.
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Caption: Workflow for the esterification of 2-hydroxyethanesulfonic acid.
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B. Reaction of Ethyl Sulfonyl Chloride with Ethylene
Glycol

This method builds the molecule from two different starting materials.
Protocol:

Reaction Setup: In a three-necked flask under an inert atmosphere (e.g., nitrogen), dissolve
ethylene glycol in a suitable aprotic solvent (e.g., dichloromethane or diethyl ether) and cool
in an ice bath.

Base: Add a non-nucleophilic base, such as triethylamine or pyridine, to act as a proton
scavenger.

Addition: Slowly add a solution of ethyl sulfonyl chloride in the same solvent to the cooled
mixture with vigorous stirring.

Reaction: Allow the reaction to warm to room temperature and stir for several hours.
Monitoring: Monitor the reaction by TLC.

Workup: Quench the reaction with water. Separate the organic layer, wash with dilute acid
(e.g., 1M HCI) to remove the base, then with brine, and dry over anhydrous sodium sulfate.

Purification: Filter and concentrate the organic phase. Purify the crude product by column
chromatography.

IV. Chemical Reactivity and Applications

The bifunctional nature of 2-Ethoxysulfonylethanol makes it a versatile building block in
organic synthesis.

The Hydroxyl Group: The primary alcohol can undergo typical reactions such as oxidation to
an aldehyde or carboxylic acid, esterification, and conversion to a leaving group for
nucleophilic substitution.

The Ethoxy Sulfonyl Group: The sulfonate ester is a good leaving group in nucleophilic
substitution reactions, allowing for the introduction of the ethoxysulfonyl moiety into other
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molecules.
These reactive sites enable its use in the synthesis of:

e Pharmaceutical Intermediates: The sulfonyl group is a common pharmacophore in various
drugs, including diuretics, antidiabetic agents, and antibiotics.[10] 2-Ethoxysulfonylethanol
can serve as a precursor for more complex drug candidates.

e Specialty Surfactants: The combination of a hydrophilic sulfonate head and a modifiable
hydroxyl tail allows for the synthesis of novel surfactants with tailored properties.

e Functional Polymers: The hydroxyl group can be used to incorporate the ethoxysulfonyl
functionality into polymer backbones, potentially modifying properties like thermal stability or
solubility.

o Heterocyclic Compounds: It can be a starting material for the synthesis of various sulfur-
containing heterocyclic systems.[2]

V. Conclusion

2-Ethoxysulfonylethanol, while not having a dramatic discovery story, represents a valuable
and versatile chemical intermediate. Its synthesis is grounded in well-established principles of
organic chemistry, and its dual functionality provides a platform for the creation of a wide range
of more complex molecules. For researchers in drug discovery and materials science,
understanding the reactivity and synthetic accessibility of 2-Ethoxysulfonylethanol opens up
avenues for the development of novel compounds with desired biological or material
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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